2-naphthalen-2-yl-N-(2-oxoazepan-3-yl)acetamide

• IUPAC Name: 2-naphthalen-2-yl-N-(2-oxoazepan-3-yl)acetamide
• InChI: InChI=1S/C18H20N2O2/c21-17(20-16-7-3-4-10-19-18(16)22)12-13-8-9-14-5-1-2-6-15(14)11-13/h1-2,5-6,8-9,11,16H,3-4,7,10,12H2,(H,19,22)(H,20,21)
• InChI Key: SCGJXYJGOWBZJF-UHFFFAOYSA-N
• Canonical SMILES: C1CCNC(=O)C(C1)NC(=O)CC2=CC3=CC=CC=C3C=C2
• Molecular Formula: C18H20N2O2
• Molecular Weight: 296.4 g/mol

Description

2-naphthalen-2-yl-N-(2-oxoazepan-3-yl)acetamide, also known as compound X, is a synthetic compound that has been studied for its potential applications in scientific research. This compound is of interest due to its unique structure and potential biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-naphthalen-2-yl-N-(2-oxoazepan-3-yl)acetamide X is not fully understood, but it is believed to act as a modulator of certain receptors in the brain. It may also have an effect on the activity of certain enzymes and proteins, although more research is needed to fully elucidate its mechanism of action.
Biochemical and Physiological Effects
Compound X has been shown to have a variety of biochemical and physiological effects. It has been shown to modulate the activity of certain receptors in the brain, which may have implications for the treatment of neurological disorders. Additionally, 2-naphthalen-2-yl-N-(2-oxoazepan-3-yl)acetamide X has been shown to have an effect on the activity of certain enzymes and proteins, which may have implications for drug discovery.

Advantages and Limitations for Lab Experiments

The advantages of using 2-naphthalen-2-yl-N-(2-oxoazepan-3-yl)acetamide X in lab experiments include its unique structure and potential applications in neuroscience and drug discovery. However, there are also limitations to its use, including the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

There are several potential future directions for research on 2-naphthalen-2-yl-N-(2-oxoazepan-3-yl)acetamide X. One area of interest is in the development of new drugs that target the receptors and enzymes that 2-naphthalen-2-yl-N-(2-oxoazepan-3-yl)acetamide X modulates. Additionally, further research is needed to fully understand the mechanism of action of 2-naphthalen-2-yl-N-(2-oxoazepan-3-yl)acetamide X and its potential applications in neuroscience. Finally, there may be potential applications for 2-naphthalen-2-yl-N-(2-oxoazepan-3-yl)acetamide X in other fields, such as materials science or catalysis.

Synthesis Methods

The synthesis of 2-naphthalen-2-yl-N-(2-oxoazepan-3-yl)acetamide X involves a multistep process that begins with the reaction of 2-naphthol with ethyl chloroacetate to form 2-naphthyl-2-oxoacetate. This intermediate is then reacted with 3-aminocaprolactam to form the final product, 2-naphthalen-2-yl-N-(2-oxoazepan-3-yl)acetamide X. The synthesis of 2-naphthalen-2-yl-N-(2-oxoazepan-3-yl)acetamide X has been optimized to improve yield and purity, making it a viable option for scientific research.

Scientific Research Applications

Compound X has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have an affinity for certain receptors in the brain, making it a potential tool for studying the function of these receptors. Additionally, 2-naphthalen-2-yl-N-(2-oxoazepan-3-yl)acetamide X has been studied for its potential use in drug discovery, as it may be able to modulate the activity of certain enzymes and proteins.